Cas no 1936082-76-6 (CID 127020404)

• Product Name: CID 127020404
• CAS No: 1936082-76-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5277013
• Update Time: 2025-07-30

CID 127020404 Chemical and Physical Properties

Names and Identifiers

• CID 127020404
• 4-Pyrimidinecarboxylic acid, 2-[1-(dimethylamino)-1-methylethyl]-

• Inchi： 1S/C10H15N3O2/c1-10(2,13(3)4)9-11-6-5-7(12-9)8(14)15/h5-6H,1-4H3,(H,14,15)
• InChI Key： XLUGTBSQIYUKSR-UHFFFAOYSA-N
• SMILES： C1(C(N(C)C)(C)C)=NC=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 323.8±22.0 °C(Predicted)
• pka: 2.66±0.10(Predicted)

Additional information on CID 127020404

Recent Advances in Chemical Biology and Medicine: Insights on Compound 1936082-76-6 and CID 127020404

In the rapidly evolving field of chemical biology and medicine, the discovery and development of novel compounds play a pivotal role in advancing therapeutic interventions. Among these, the compound with the CAS number 1936082-76-6 and the product designated as CID 127020404 have recently garnered significant attention due to their potential applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to these entities, highlighting their chemical properties, biological activities, and therapeutic implications.

Compound 1936082-76-6, a small molecule with a unique structural framework, has been the subject of several recent studies investigating its role as a modulator of key biological pathways. Preliminary data suggest that this compound exhibits high selectivity and potency in targeting specific enzymes or receptors, making it a promising candidate for further pharmacological evaluation. Concurrently, CID 127020404, a related product, has been identified as a potential lead compound in the development of novel therapeutics for conditions such as inflammatory diseases and cancer. Its mechanism of action appears to involve the inhibition of critical signaling pathways that are dysregulated in these pathologies.

Recent research efforts have employed a combination of in vitro and in vivo models to elucidate the pharmacological profile of 1936082-76-6 and CID 127020404. High-throughput screening assays have revealed their binding affinities to target proteins, while molecular docking studies have provided insights into their interaction modes at the atomic level. Additionally, animal studies have demonstrated promising efficacy in disease models, with minimal off-target effects reported. These findings underscore the therapeutic potential of these compounds and warrant further investigation into their clinical applicability.

Despite the encouraging results, several challenges remain in the development of 1936082-76-6 and CID 127020404 as viable drug candidates. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Moreover, the optimization of their chemical structures to enhance bioavailability and reduce side effects is an ongoing area of research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the latest research on compound 1936082-76-6 and CID 127020404 highlights their significant potential in the field of chemical biology and medicine. Their unique mechanisms of action and promising preclinical data position them as valuable candidates for further development. Future studies should focus on addressing the existing challenges and exploring their therapeutic applications in greater depth. This brief serves as a timely update for researchers and professionals in the field, providing a foundation for continued exploration and innovation.